Cas no 2227795-62-0 ((2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 2227795-62-0
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5969944
• PubChem ID: 165608885
• Update Time: 2025-06-11

(2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol
• 2227795-62-0
• EN300-1743102

• Inchi： 1S/C11H20N2O/c1-9(14)5-6-10-7-12-13(8-10)11(2,3)4/h7-9,14H,5-6H2,1-4H3/t9-/m0/s1
• InChI Key： JCJYZGJJRBXXNN-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol

Comprehensive Overview of (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol (CAS No. 2227795-62-0)

(2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol (CAS No. 2227795-62-0) is a chiral organic compound featuring a pyrazole ring substituted with a tert-butyl group and a butanol side chain. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The stereochemistry at the 2-position of the butanol chain (S-configuration) is particularly noteworthy, as it often influences biological activity in drug discovery.

The compound's 1-tert-butyl-1H-pyrazole moiety contributes to metabolic stability, a property highly sought after in medicinal chemistry. Researchers frequently explore derivatives of this scaffold for applications in kinase inhibition and GPCR modulation, addressing current therapeutic challenges in oncology and CNS disorders. The butan-2-ol segment provides versatility for further synthetic modifications, enabling the creation of diverse molecular architectures.

Recent trends in chemical research highlight growing interest in chiral building blocks like (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol. The pharmaceutical industry's focus on enantioselective synthesis and fragment-based drug design has increased demand for such specialized intermediates. Analytical techniques including HPLC chiral separation and X-ray crystallography are commonly employed to characterize this compound's purity and absolute configuration.

From a synthetic chemistry perspective, the preparation of CAS 2227795-62-0 typically involves asymmetric reduction strategies or chiral pool approaches. The tert-butyl pyrazole unit is often constructed through palladium-catalyzed cross-coupling reactions, followed by stereoselective introduction of the alcohol functionality. Process chemists emphasize optimizing these routes for atom economy and green chemistry principles, reflecting current industry priorities.

The physicochemical properties of (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol make it particularly valuable in drug discovery. Its balanced lipophilicity (predicted LogP ~2.5) and presence of hydrogen bond donors/acceptors contribute to favorable drug-like properties. These characteristics align with contemporary lead optimization strategies that prioritize compounds with optimal ADME profiles.

Emerging applications for this compound include its use in proteolysis targeting chimeras (PROTACs) and molecular glues, two cutting-edge modalities in targeted protein degradation. The pyrazole ring serves as an excellent linker component in these bifunctional molecules, while the chiral alcohol provides a handle for E3 ligase binding moiety attachment.

Quality control of CAS 2227795-62-0 presents specific analytical challenges due to its chiral nature. Modern laboratories employ advanced techniques such as chiral SFC (supercritical fluid chromatography) and vibrational circular dichroism to ensure enantiomeric purity. These methods address the pharmaceutical industry's stringent requirements for chiral impurities control, particularly for potential drug intermediates.

The commercial availability of (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol from specialty chemical suppliers has increased in recent years, reflecting growing demand. However, synthetic chemists continue to develop improved routes to access this scaffold, focusing on catalytic asymmetric methods and flow chemistry approaches that enhance efficiency and sustainability.

From a regulatory perspective, proper handling of this compound requires standard laboratory precautions, though it doesn't fall under restricted categories. Material Safety Data Sheets (MSDS) provide essential guidance for storage (typically at 2-8°C under inert atmosphere) and handling, emphasizing the importance of chemical compatibility assessments for large-scale operations.

Future research directions for 2227795-62-0 derivatives may explore their potential in bioconjugation chemistry and prodrug development, particularly for targeted delivery systems. The compound's structural features offer multiple sites for modification while maintaining favorable physicochemical properties, making it a versatile platform for structure-activity relationship studies.

In conclusion, (2S)-4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol represents an important chiral building block with wide-ranging applications in medicinal chemistry and drug discovery. Its unique combination of steric protection (from the tert-butyl group), hydrogen bonding capacity, and three-dimensional complexity makes it particularly valuable for addressing contemporary challenges in small molecule therapeutics development.